2-(Bis(2-hydroxyethyl)amino)ethanol dodecyl dihydrogen phosphate
Overview
Description
Preparation Methods
The synthesis of Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) involves the reaction of dodecanol with polyphosphoric acid or phosphorus pentoxide, followed by neutralization with triethanolamine . The reaction conditions typically include controlled temperatures and specific pH levels to ensure the desired product is obtained. Industrial production methods often involve large-scale reactors and continuous processing to maintain efficiency and consistency .
Chemical Reactions Analysis
Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) undergoes various chemical reactions, including:
Oxidation and Reduction: The compound can participate in oxidation-reduction reactions, although specific reagents and conditions vary depending on the desired outcome.
Substitution: It can undergo substitution reactions where the dodecyl group is replaced by other alkyl or aryl groups.
Common reagents used in these reactions include acids, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) involves its ability to reduce surface tension, allowing it to act as an effective emulsifier and dispersant . It interacts with both hydrophilic and hydrophobic molecules, stabilizing emulsions and suspensions. The molecular targets include various interfaces where it can form a monolayer, reducing interfacial tension and preventing phase separation .
Comparison with Similar Compounds
Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) is unique due to its combination of emulsifying, anti-corrosive, and lubricating properties. Similar compounds include:
Phosphoric acid, lauryl ester: Similar emulsifying properties but may differ in stability and solubility.
Phosphoric acid, octyl ester: Used in similar applications but with different hydrophobic chain lengths, affecting its emulsifying efficiency.
Phosphoric acid, decyl ester: Another similar compound with varying chain lengths and properties.
These compounds share similar functional groups but differ in their alkyl chain lengths, which can influence their specific applications and effectiveness .
Properties
CAS No. |
59146-94-0 |
|---|---|
Molecular Formula |
C18H42NO7P |
Molecular Weight |
415.5 g/mol |
IUPAC Name |
2-[bis(2-hydroxyethyl)amino]ethanol;dodecyl dihydrogen phosphate |
InChI |
InChI=1S/C12H27O4P.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;8-4-1-7(2-5-9)3-6-10/h2-12H2,1H3,(H2,13,14,15);8-10H,1-6H2 |
InChI Key |
BIHQJMSIEXRWPS-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCOP(=O)(O)O.C(CO)N(CCO)CCO |
Origin of Product |
United States |
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